3,4-Dichloroaniline
3,4-Dichloroaniline
3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C.
3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene.
3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene.
Brand Name:
Vulcanchem
CAS No.:
95-76-1
VCID:
VC0118046
InChI:
InChI=1S/C6H5Cl2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
SMILES:
C1=CC(=C(C=C1N)Cl)Cl
Molecular Formula:
C6H5Cl2N
Molecular Weight:
162.01 g/mol
3,4-Dichloroaniline
CAS No.: 95-76-1
Reference Standards
VCID: VC0118046
Molecular Formula: C6H5Cl2N
Molecular Weight: 162.01 g/mol
| CAS No. | 95-76-1 |
|---|---|
| Product Name | 3,4-Dichloroaniline |
| Molecular Formula | C6H5Cl2N |
| Molecular Weight | 162.01 g/mol |
| IUPAC Name | 3,4-dichloroaniline |
| Standard InChI | InChI=1S/C6H5Cl2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2 |
| Standard InChIKey | SDYWXFYBZPNOFX-UHFFFAOYSA-N |
| Impurities | /The Velsicol Chemical Corporation/ reported that both 3,3',4,4'-tetrachloroazobenzene and 3,3',4,4'-tetrachloroazoxybenzene are impurities in 3,4-dichloroaniline, and pesticide products that are formulated from 3,4-dichloroaniline (diuron, liuron, and propanil). |
| SMILES | C1=CC(=C(C=C1N)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1N)Cl)Cl |
| Boiling Point | 522 °F at 760 mm Hg (NTP, 1992) 272.0 °C 272 °C |
| Colorform | NEEDLES FROM PETROLEUM ETHER LIGHT BROWN CRYSTALS /DICHLOROANILINES/ |
| Density | 1.33 at 185 °F (NTP, 1992) 1.33 1.57 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00 |
| Flash Point | 331 °F (NTP, 1992) 331 °F (166 °C) OPEN CUP 166 °C o.c. |
| Melting Point | 162 °F (NTP, 1992) 72.0 °C 71-72 °C 72 °C |
| Physical Description | 3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C. LIGHT-BROWN CRYSTALS WITH CHARACTERISTIC ODOUR. |
| Description | 3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C. 3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene. |
| Solubility | less than 1 mg/mL at 70.7° F (NTP, 1992) 5.68e-04 M Very sol in alcohol, ether; slightly sol in benzene. Sol in most org solvents Water solubility of 92 mg/l at 20 °C Solubility in water: none |
| Synonyms | 3,4-Dichlorobenzenamine; 3,4-Dichlorophenylamine; 4,5-Dichloroaniline; 4-Amino-1,2-dichlorobenzene; DCA; LY 004892; NSC 247; m,p-Dichloroaniline; |
| Vapor Density | 5.59 (NTP, 1992) (Relative to Air) Relative vapor density (air = 1): 5.6 |
| Vapor Pressure | 1 mm Hg at 178 °F (NTP, 1992) 0.01 mmHg 6.32X10-3 mm Hg @ 25 °C Vapor pressure, Pa at 20 °C: 1.3 |
| PubChem Compound | 7257 |
| Last Modified | Nov 12 2021 |
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